Cas no 926921-67-7 (4-(6-methylpyrazin-2-yl)oxybenzylamine)

• Product Name: 4-(6-methylpyrazin-2-yl)oxybenzylamine
• CAS No: 926921-67-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD09879937
• CID: 1004976
• PubChem ID: 24229693
• Update Time: 2025-05-23

4-(6-methylpyrazin-2-yl)oxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-[(6-Methylpyrazin-2-yl)oxy]benzylamine
• [4-(6-methylpyrazin-2-yl)oxyphenyl]methanamine
• 4-[(6-Methylpyrazin-2-yl)oxy]benzylamine 97
• 1-{4-[(6-Methylpyrazin-2-yl)oxy]phenyl}methanamine
• 4-[(6-Methylpyrazin-2-yl)oxy]benzylamine 97%
• FT-0708030
• CHEMBL3440451
• 926921-67-7
• (4-((6-Methylpyrazin-2-yl)oxy)phenyl)methanamine
• DTXSID90640398
• CS-0205685
• BS-24761
• MFCD09879937
• DB-079382
• 4-(6-methylpyrazin-2-yl)oxybenzylamine

• MDL： MFCD09879937
• Inchi： 1S/C12H13N3O/c1-9-7-14-8-12(15-9)16-11-4-2-10(6-13)3-5-11/h2-5,7-8H,6,13H2,1H3
• InChI Key： JNWHMYUBZLJKJT-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 215.10600
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.6±42.0 °C at 760 mmHg
• Flash Point: 168.2±27.9 °C
• Refractive Index: 1.595
• PSA: 61.03000
• LogP: 2.73630
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(6-methylpyrazin-2-yl)oxybenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(6-methylpyrazin-2-yl)oxybenzylamine

4-(6-Methylpyrazin-2-yl)oxybenzylamine (CAS No. 926921-67-7): A Comprehensive Overview

4-(6-Methylpyrazin-2-yl)oxybenzylamine, with the CAS registry number 926921-67-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with various industrial applications.

The molecular structure of 4-(6-Methylpyrazin-2-yl)oxybenzylamine is notable for its pyrazine ring, which contributes to its stability and reactivity. The presence of the methyl group at the 6-position of the pyrazine ring further enhances its chemical properties, making it a versatile building block in organic synthesis. Researchers have explored its ability to act as a catalyst in asymmetric synthesis, where it has demonstrated remarkable efficiency in promoting enantioselective reactions.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic properties of 4-(6-Methylpyrazin-2-yl)oxybenzylamine. Studies using density functional theory (DFT) have revealed that the compound exhibits favorable electronic transitions, making it a promising candidate for optoelectronic applications. Its ability to absorb light in the visible spectrum suggests potential uses in photovoltaic devices and light-emitting diodes (LEDs).

In the realm of medicinal chemistry, 4-(6-Methylpyrazin-2-yl)oxybenzylamine has been investigated for its pharmacological properties. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents. Additionally, its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(6-Methylpyrazin-2-yl)oxybenzylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale applications. Its scalability makes it an attractive option for industries seeking cost-effective solutions.

From an environmental perspective, 4-(6-Methylpyrazin-2-yl)oxybenzylamine has been evaluated for its biodegradability and eco-friendliness. Studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in agriculture and manufacturing. Its eco-friendly profile aligns with global efforts to promote sustainable chemistry practices.

In conclusion, 4-(6-Methylpyrazin-2-yl)oxybenzylamine (CAS No. 926921-67) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent research advancements, position it as a key player in future innovations. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic research and industrial applications.